Cas no 88485-76-1 (Ethanone, 1-(3,4-dimethylphenyl)-2,2,2-trifluoro-, oxime)

Ethanone, 1-(3,4-dimethylphenyl)-2,2,2-trifluoro-, oxime structure
88485-76-1 structure
Product Name:Ethanone, 1-(3,4-dimethylphenyl)-2,2,2-trifluoro-, oxime
CAS No:88485-76-1
MF:C10H10F3NO
MW:217.18771314621
CID:631027
PubChem ID:71318310
Update Time:2025-04-19

Ethanone, 1-(3,4-dimethylphenyl)-2,2,2-trifluoro-, oxime Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3,4-dimethylphenyl)-2,2,2-trifluoro-, oxime
    • N-[1-(3,4-dimethylphenyl)-2,2,2-trifluoroethylidene]hydroxylamine
    • SCHEMBL9799574
    • DTXSID60748451
    • 88485-76-1
    • LTAUTOKCMFROLS-UHFFFAOYSA-N
    • Inchi: 1S/C10H10F3NO/c1-6-3-4-8(5-7(6)2)9(14-15)10(11,12)13/h3-5,15H,1-2H3
    • InChI Key: LTAUTOKCMFROLS-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(C)=C(C)C=1)=NO)(F)F

Computed Properties

  • Exact Mass: 217.07144843g/mol
  • Monoisotopic Mass: 217.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.7
  • Topological Polar Surface Area: 32.6Ų
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